Cas no 720706-28-5 (2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 720706-28-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD05864547
• CID: 562831
• PubChem ID: 7019477
• Update Time: 2025-04-19

2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-4H-1,2,4-triazol-3-yl)acetic acid
• 1H-1,2,4-Triazole-5-aceticacid, 3-methyl-
• 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid
• (5-METHYL-2H-[1,2,4]TRIAZOL-3-YL)-ACETIC ACID
• 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetic acid
• (5-Methyl-2H-[1,2,4]triazol-3-yl)acetic acid
• (3-METHYL-1H-1,2,4-TRIAZOL-5-YL)ACETIC ACID
• 2-(3-Methyl-1H-[1,2,4]triazol-5-yl)acetic acid
• RIRHAWIZPRZONH-UHFFFAOYSA-N
• 2884AH
• A
• SCHEMBL873583
• 2-(5-Methyl-4H-1,2,4-triazol-3-yl)aceticacid
• AKOS002248660
• SCHEMBL12050709
• A837411
• (5-methyl-1H[1,2,4]triazol-3-yl)-acetic acid
• CS-B0653
• (5-METHYL-1H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
• (5-methyl-1H-[1,2,4]triazol-3-yl)-acetic acid
• AKOS002669451
• 5-methyl-1,2,4-triazole-3-acetic acid
• MFCD05864547
• AKOS002657049
• FT-0721023
• F13045
• GS-5490
• DTXSID90427126
• 720706-28-5
• Z803126526
• (3-methyl-1 h -1,2,4-triazol-5-yl)acetic acid
• EN300-119126
• (5-METHYL-4H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
• ALBB-030483
• DB-008731

• MDL： MFCD05864547
• Inchi： 1S/C5H7N3O2/c1-3-6-4(8-7-3)2-5(9)10/h2H2,1H3,(H,9,10)(H,6,7,8)
• InChI Key： RIRHAWIZPRZONH-UHFFFAOYSA-N
• SMILES： OC(CC1=NNC(C)=N1)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not available
• Density: 1.441
• Melting Point: Not available
• Boiling Point: 442.4±47.0 °C at 760 mmHg
• Flash Point: 221.3±29.3 °C
• Refractive Index: 1.584
• PSA: 78.87000
• LogP: -0.25980
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles